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Abstract

2-Aminothiazolo[5,4-b]pyridine, a heterocyclic amine, is a significant scaffold in medicinal
chemistry. This document provides a detailed overview of its chemical properties, synthesis,
potential biological activities, and safety considerations. The information is intended to support
research and development efforts involving this compound and its derivatives. The 2-
aminothiazole core structure is a cornerstone in the synthesis of numerous compounds with a
broad spectrum of pharmacological applications, including but not limited to anticancer,
antibacterial, and anti-inflammatory agents.[1]

Chemical and Physical Properties

2-Aminothiazolo[5,4-b]pyridine is a stable chemical compound with the CAS number 31784-
70-0.[2] It is recognized as a valuable research chemical. The fundamental properties of this
compound are summarized in the table below.
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Property Value Reference
CAS Number 31784-70-0 [2]
Molecular Formula CeHsNsS [2]
Molecular Weight 151.19 g/mol [2]
IUPAC Name [3][.4]thiazolo[5,4-b]pyridin-2-
amine
Synonyms 2-thiazolo[5,4-b]pyridinamine
Boiling Point 328.9 °C at 760 mmHg
Density 1.485 g/cm3
Synthesis

The synthesis of 2-aminothiazolo[5,4-b]pyridine can be achieved through various methods,

with the Hantzsch thiazole synthesis being a common approach for the formation of the 2-

aminothiazole ring system.[5] A general mechanism for the formation of the 2-

aminothiazolo[5,4-b]pyridine core is depicted in the workflow below. This typically involves

the reaction of a halo-substituted pyridine derivative with a source of thiourea.

Experimental Workflow: General Synthesis
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General Synthesis of 2-Aminothiazolo[5,4-b]pyridine
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Caption: A generalized workflow for the synthesis of 2-Aminothiazolo[5,4-b]pyridine.

Detailed Experimental Protocol (General Method for
Analogous Compounds)
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The following is a generalized protocol for the synthesis of 2-aminothiazole derivatives, which

can be adapted for 2-aminothiazolo[5,4-b]pyridine. This method is based on procedures

reported for the synthesis of similar compounds.[6]

Materials:

2-amino-3-halopyridine (starting material)

Thiourea

Ethanol (or a suitable green solvent like sabinene)[4][7]
Hydrochloric acid (catalytic amount) or other suitable catalyst

Sodium bicarbonate or other base for workup

Procedure:

To a solution of 2-amino-3-halopyridine (1 equivalent) in ethanol, add thiourea (1-1.2
equivalents).

Add a catalytic amount of hydrochloric acid.

The reaction mixture is then heated under reflux or subjected to microwave irradiation for a
specified time, monitored by Thin Layer Chromatography (TLC).[4][7]

Upon completion, the reaction mixture is cooled to room temperature.
The solvent is removed under reduced pressure.

The residue is dissolved in water and neutralized with a suitable base (e.g., sodium
bicarbonate).

The precipitated solid is collected by filtration, washed with water, and dried.

The crude product is purified by recrystallization from a suitable solvent or by column
chromatography.
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e The structure of the final product is confirmed by spectroscopic methods such as NMR, IR,
and mass spectrometry.[8]

Biological Activities and Potential Applications

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a wide range of biological activities.[1]

Potential Signaling Pathway Involvement

While a specific signaling pathway for 2-aminothiazolo[5,4-b]pyridine is not yet fully
elucidated, derivatives of this compound have been investigated as inhibitors of
Phosphodiesterase-5 (PDES5).[9] PDES5 is a key enzyme in the cGMP signaling pathway.
Inhibition of PDE5 leads to an increase in intracellular cGMP levels, resulting in smooth muscle
relaxation.
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Caption: A diagram illustrating the potential mechanism of action via PDES5 inhibition.

Summary of Biological Activities of 2-Aminothiazole
Derivatives
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Biological Activity

Description

Antimycobacterial

Derivatives have been synthesized and tested
for in vitro activity against Mycobacterium

tuberculosis.[10]

Antiplasmodial

Certain 2-aminothiazole scaffolds have shown

activity against Plasmodium falciparum.[10]

Antiprion

Some 2-aminothiazole analogs have been
investigated for their potential in treating prion

diseases.[11]

General Antimicrobial

The 2-aminothiazole nucleus is a common
feature in compounds with antibacterial and

antifungal properties.

Anticancer

Various derivatives have been evaluated for
their cytotoxic effects against different cancer

cell lines.[6]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-aminothiazolo[5,4-b]pyridine (CAS 31784-70-0) is
not readily available. However, based on the safety profiles of the parent compounds, 2-

aminopyridine and 2-aminothiazole, caution should be exercised when handling this chemical.

Potential Hazards

The following table summarizes the potential hazards based on data for structurally related

compounds.
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Hazard Description Reference
Acute Toxicity (Oral) Toxic if swallowed. [12]
Acute Toxicity (Dermal) Harmful in contact with skin. [12]

. o ] May cause skin irritation or
Skin Irritation/Corrosion [12]
severe burns.

o Causes serious eye irritation or
Eye Irritation [12][13][14]
damage.

) o May cause respiratory
Respiratory Irritation T [12]
irritation.

) o May be harmful to aquatic life
Aquatic Toxicity ) ) [12]
with long-lasting effects.

Recommended Handling Procedures

e Use in a well-ventilated area or with local exhaust ventilation.[12][14]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[12]

e Avoid breathing dust, fumes, or vapors.[12]
» Wash hands thoroughly after handling.[12][14]

» Store in a tightly closed container in a cool, dry place.[12]

First Aid Measures

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[13]

e If on Skin: Remove contaminated clothing. Rinse skin with plenty of water. Seek medical
attention if irritation persists.[13]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.[13][14]
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« If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[13]

Conclusion

2-Aminothiazolo[5,4-b]pyridine is a heterocyclic compound with significant potential as a
building block for the development of novel therapeutic agents. Its 2-aminothiazole core is
associated with a diverse range of biological activities. Further research into the synthesis of
novel derivatives and the elucidation of their specific mechanisms of action is warranted to fully
explore the therapeutic potential of this chemical scaffold. Proper safety precautions are
essential when handling this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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